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Introduction

Tris-acetate-based buffers, such as Tris-acetate-EDTA (TAE), are fundamental reagents in
molecular biology, particularly for nucleic acid electrophoresis.[1][2][3] The reliability and
reproducibility of experimental results are directly linked to the quality of the reagents used.
Improper storage of these buffer solutions can lead to a host of issues, including pH shifts,
microbial contamination, and precipitation, ultimately compromising your experiments. This
guide provides a comprehensive overview of best practices for storing Tris-acetate buffer
solutions, troubleshooting common problems, and ensuring the integrity of your research.

Frequently Asked Questions (FAQs)
Q1: What is the optimal temperature for storing Tris-
acetate buffer solutions?

The storage temperature depends on the concentration of the buffer.
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Concentrated Stock Solutions (e.g., 50x TAE): These should be stored at room temperature.
[1][4] Refrigeration or exposure to cold temperatures can cause the components, particularly
the EDTA and Tris-acetate, to precipitate out of the solution.[5] If precipitation occurs, the
buffer is no longer homogenous, and its performance will be compromised.

Working Solutions (e.g., 1x TAE): Diluted, ready-to-use solutions can be stored at room
temperature for shorter periods (up to a few weeks).[6] For longer-term storage (several
months), refrigeration at 4°C is often recommended to slow down potential microbial growth.
[71[8][9] However, always check for any signs of precipitation before use.

Q2: What is the shelf life of Tris-acetate buffer?

Unopened, commercially prepared concentrated stock solutions can be stable for two to
three years when stored at room temperature according to the manufacturer's instructions.[1]

[3]

In-house prepared concentrated stock solutions (e.g., 50x TAE), when prepared with high-
guality reagents and sterile water and stored in a tightly sealed container, can be stored at
room temperature indefinitely, provided they do not become cloudy or show signs of
contamination.[5]

1x working solutions are more susceptible to contamination. It is best practice to prepare
them fresh from the stock solution. If stored, they can be kept at room temperature for up to
a few weeks or at 4°C for a couple of months.[6][8][10] Any sign of turbidity is an indication
that the buffer should be discarded.[1]

Q3: My concentrated buffer has formed a white
precipitate. What should | do?

This is a common occurrence, especially with concentrated stocks like 50x TAE that have been

stored for a while or exposed to cooler temperatures.[5][11]

Causality: The solubility of the buffer components is concentration-dependent. In highly

concentrated solutions, a slight drop in temperature can be enough to cause salts to crystallize

and precipitate.
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Solution: The precipitate can usually be redissolved. Gently warm the solution to 37°C and mix
by swirling or using a magnetic stirrer until the precipitate is completely dissolved.[1][5] Do not
use the buffer until all crystals have returned to the solution to ensure it is homogenous.

Q4: How can | prevent microbial contamination in my
buffer?

Tris-based buffers, especially at a near-neutral pH, can be a suitable environment for bacterial
and fungal growth.[12][13] Contaminating microbes can introduce nucleases that degrade your
DNA or RNA samples and can alter the pH of the buffer.[14]

Prevention Strategies:

o Sterilization: Prepare the buffer with high-purity, nuclease-free water. For working solutions,
sterilization by filtering through a 0.22 um filter is recommended.[1][10] Autoclaving can also
be used, but be aware that it can sometimes cause a slight change in pH or volume.[12]

o Aseptic Technique: When preparing and using the buffer, always use sterile containers and
equipment to prevent introducing contaminants.[9]

o Storage in Aliquots: To minimize the risk of contaminating the main stock, divide the buffer
into smaller, sterile aliquots for daily use.[7][15]

Refrigeration: Storing 1x working solutions at 4°C will slow the growth of most microbes.[12]

Q5: What type of container is best for storing Tris-
acetate buffer?

Use clean, well-sealed containers made of glass or chemical-resistant plastic (e.g.,
polypropylene). The container must be tightly closed to prevent evaporation, which would alter
the buffer's concentration, and to protect it from atmospheric CO2, which can lower the pH over
time.[16][17][18][19]

Troubleshooting Guide
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Issue Observed

Potential Cause(s)

Recommended Action(s)

Inconsistent or smeared bands

in gel electrophoresis

Incorrect buffer concentration:
The buffer may have
evaporated or was diluted
improperly. pH shift:
Contamination or absorption of
CO2. Buffer exhaustion:
Reusing running buffer multiple

times.

Prepare fresh 1x running buffer
from a reliable stock solution.
Check the pH of your buffer
stock. Avoid reusing running
buffer more than once or twice

for optimal results.

Buffer appears cloudy, turbid,

or has a yellowish tint

Microbial contamination:
Bacteria or fungi are growing
in the solution.[1][13]

Discard the buffer immediately.
Do not attempt to salvage it by
filtration, as microbial
byproducts like nucleases may
still be present. Prepare a
fresh batch using sterile

techniques.

White precipitate in a

concentrated stock solution

Low storage temperature: The
buffer components have
precipitated out of the solution
due to reduced solubility.[5][11]

Gently warm the bottle to 37°C
and mix until the precipitate is
completely redissolved before
use.[1] To prevent this, store
concentrated stocks at room

temperature.

The measured pH of the

stored buffer is incorrect

CO2 absorption: The buffer
has absorbed carbon dioxide
from the air, forming carbonic
acid and lowering the pH.[19]
Temperature effects: The pKa
of Tris is temperature-
dependent, so the pH will read
differently at different
temperatures.[10][20]

Ensure containers are tightly
sealed. Allow the buffer to
equilibrate to the temperature
at which you will use it before
measuring or adjusting the pH.
If the pH has significantly
drifted, it is best to discard it.
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Experimental Protocol: Preparation and Storage of
50x TAE Buffer

This protocol outlines the steps for preparing a 1L stock of 50x Tris-acetate-EDTA (TAE) buffer,
a common variant of Tris-acetate buffer.

Materials:

e Tris base: 242 g

» Glacial Acetic Acid: 57.1 mL

o EDTA (disodium salt, dihydrate): 18.6 g (for a final 1 mM EDTA working concentration)
» High-purity, nuclease-free water (e.g., Milli-Q or equivalent)

e 1L graduated cylinder

e 2L glass beaker

e Magnetic stirrer and stir bar

» Sterile storage bottle(s)

Procedure:

o Add approximately 800 mL of nuclease-free water to the 2L beaker.
o Place the beaker on a magnetic stirrer and add the stir bar.

o Slowly add the 242 g of Tris base to the water and stir until it is completely dissolved. The
dissolution process is endothermic and will cause the solution to cool.

o Carefully add the 18.6 g of EDTA. Stir until fully dissolved. This may take some time.

» Slowly and carefully add the 57.1 mL of glacial acetic acid to the solution. Caution: Acetic
acid is corrosive; handle it in a fume hood and wear appropriate personal protective
equipment (PPE).
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» Once all components are fully dissolved, transfer the solution to a 1L graduated cylinder.
e Add nuclease-free water to bring the final volume to exactly 1L.

o Transfer the final solution to a clean, sterile, and clearly labeled storage bottle. The pH of a
correctly prepared 50x TAE stock solution should be approximately 8.3 and does not require
adjustment.[5]

Store the tightly sealed bottle at room temperature.

Preparation of 1x Working Solution:

To prepare 1L of 1x TAE buffer, add 20 mL of the 50x TAE stock solution to 980 mL of
nuclease-free water. Mix thoroughly. This working solution can be stored at room temperature
for short-term use or at 4°C for longer-term storage.

Visual Guide: Troubleshooting Tris-Acetate Buffer
Storage

The following diagram provides a logical workflow for identifying and resolving common issues
encountered with stored Tris-acetate buffer solutions.
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Start: Observe Issue with Buffer

Is the buffer cloudy, discolored, or have a strange odor?
es

Action: Discard Buffer Immediately
(Microbial Contamination Likely)

Is there a visible precipitate?

Is it a concentrated stock (€.g., 50x)?

Conclusion: Buffer appears OK.
Proceed with cation and monitor experiments.

Action: Warm to 37°C and mix until dissolved.
S|

Action: Prepare fresh 1x buffer from stock.
tore at Room Temperature. Check stock for issues.

Click to download full resolution via product page

Caption: Troubleshooting workflow for common Tris-acetate buffer storage issues.

Summary of Storage Conditions
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Recommended
Buffer . . Key
. Storage Typical Shelf Life ) .
Concentration Considerations
Temperature
) Avoid refrigeration to
2+ years (commercial) L
Concentrated Stock o prevent precipitation.
Room Temperature [1]; Indefinite (in- ]
(e.g., 50x) [5] Keep container

house, if stable)[5] )
tightly sealed.

Prone to microbial
_ _ Room Temperature
Working Solution Weeks (RT) to Months  growth; prepare fresh
(short-term) or 4°C )
(e.g., 1x) (4°C)[6][8] when possible.
(long-term)[6][7] ) )
Discard if cloudy.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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